Cas no 1291845-21-0 (4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1291845-21-0
• MF: C₂₅H₂₀N₄O₃
• MW: 424.451305389404
• CID: 5398595
• Update Time: 2025-07-10

4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)phthalazin-1-one
• 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C25H20N4O3/c1-3-31-18-14-12-17(13-15-18)23-26-24(32-28-23)22-19-9-5-6-10-20(19)25(30)29(27-22)21-11-7-4-8-16(21)2/h4-15H,3H2,1-2H3
• InChI Key： HFHQLJQVMACRML-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(OCC)C=C3)N=2)=NN1C1=CC=CC=C1C

Additional information on 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291845-21-0)

The compound 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one (CAS No. 1291845-21-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a phthalazin-1-one moiety, makes it a promising candidate for various applications, including drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its aromatic and heterocyclic properties.

In recent years, the demand for novel heterocyclic compounds like 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one has surged due to their versatility in medicinal chemistry. The compound's CAS No. 1291845-21-0 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its oxadiazole ring is known for its stability and bioactivity, which aligns with current trends in targeted therapy and precision medicine. This molecule's potential to interact with biological targets, such as enzymes or receptors, is a hot topic in drug design forums and research publications.

From a synthetic chemistry perspective, the preparation of 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one involves multi-step reactions, often starting from 4-ethoxybenzonitrile and 2-methylphenylhydrazine. The 1,2,4-oxadiazole formation typically employs cyclization strategies, which are widely discussed in organic chemistry communities. Researchers are also exploring greener synthetic routes, such as microwave-assisted synthesis, to improve yield and reduce environmental impact—a key concern in modern sustainable chemistry.

The physicochemical properties of CAS No. 1291845-21-0, including its solubility, melting point, and spectral characteristics (e.g., NMR and mass spectrometry data), are critical for its application in high-throughput screening assays. Its fluorescence properties are another area of interest, particularly for developing bioimaging agents or sensors. These attributes make it a valuable tool in chemical biology and diagnostics, where precise molecular interactions are essential.

In the context of intellectual property, patents related to 4-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-(2-methylphenyl)-1,2-dihydrophthalazin-1-one often highlight its utility in treating inflammatory diseases or cancer. However, it is crucial to note that these applications are still under investigation, and no clinical approvals have been reported. The compound's structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its efficacy and selectivity.

As the scientific community continues to explore CAS No. 1291845-21-0, collaborations between academia and industry are likely to accelerate its development. Future research may focus on computational modeling to predict its interactions with biological targets or nanotechnology applications for targeted delivery. With its multifaceted potential, this compound exemplifies the intersection of organic synthesis, pharmacology, and materials science, making it a noteworthy subject for ongoing and future studies.